2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C16H18FN3O3/c17-11-6-2-3-7-12(11)18-13(21)10-20-14(22)16(19-15(20)23)8-4-1-5-9-16/h2-3,6-7H,1,4-5,8-10H2,(H,18,21)(H,19,23)
• InChI Key: RBQFJFXCLQMAIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H18FN3O3
• Molecular Weight: 319.33 g/mol
• CAS No.: 849614-86-4

Description

2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C16H18FN3O3 and its molecular weight is 319.336. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuropharmacological Profile

Research on compounds similar to "2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(2-fluorophenyl)acetamide" has explored their neuropharmacological profiles. For instance, studies on peripheral benzodiazepine receptor agonists have shown significant anxiolytic-like properties in laboratory animals, highlighting the potential for these compounds in developing anxiolytic drugs without affecting spontaneous locomotor activity (Okuyama et al., 1999).

Antihypertensive Activity

Another area of application is the synthesis of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones and their evaluation as antihypertensive agents. These compounds have shown promising results in lowering blood pressure, primarily through alpha-adrenergic blocking, without significant enhancement in beta-adrenergic blocking, thus offering a new approach to hypertension treatment (Caroon et al., 1981).

Analgesic and Antipyretic Mechanisms

The conversion of acetaminophen into bioactive N-acylphenolamine AM404 via fatty acid amide hydrolase-dependent arachidonic acid conjugation in the nervous system is a crucial discovery. This process elucidates a novel pathway for drug metabolism and provides insight into the molecular mechanism of acetaminophen's analgesic and antipyretic effects (Högestätt et al., 2005).

Anticonvulsant Agents

The synthesis and structure-activity relationship studies on novel 8-amino-3-[2-(4-fluorophenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione derivatives as anticonvulsant agents represent another significant application. These studies aim to understand better the structural factors that contribute to anticonvulsant activity, with several compounds showing significant protective effects against seizures, compared to the standard drug phenytoin (Madaiah et al., 2012).

Antimicrobial Potential

Additionally, the antimicrobial potential of non-antibiotic drugs like acetaminophen against red complex pathogens has been explored through in silico studies. These findings suggest that acetaminophen can target vital proteins involved in the cellular process, metabolism, and virulence of pathogens, offering a new perspective on its clinical applications beyond its well-known antipyretic and analgesic effects (Jayaseelan, 2019).